N-(4-methyl-1,2,4-triazol-3-yl)cycloheptanecarboxamide

• IUPAC Name: N-(4-methyl-1,2,4-triazol-3-yl)cycloheptanecarboxamide
• InChI: InChI=1S/C11H18N4O/c1-15-8-12-14-11(15)13-10(16)9-6-4-2-3-5-7-9/h8-9H,2-7H2,1H3,(H,13,14,16)
• InChI Key: NIXOUJCOVDRZAN-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1NC(=O)C2CCCCCC2
• Molecular Formula: C11H18N4O
• Molecular Weight: 222.29 g/mol

Description

N-(4-methyl-1,2,4-triazol-3-yl)cycloheptanecarboxamide is a compound that belongs to the class of triazole derivatives Triazoles are five-membered heterocyclic compounds containing three nitrogen atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-methyl-1,2,4-triazol-3-yl)cycloheptanecarboxamide typically involves the reaction of cycloheptanecarboxylic acid with 4-methyl-1,2,4-triazole in the presence of coupling agents such as N,N’-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The reaction is usually carried out in an organic solvent like dichloromethane at room temperature .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions

N-(4-methyl-1,2,4-triazol-3-yl)cycloheptanecarboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The triazole ring can participate in nucleophilic substitution reactions, where nucleophiles replace hydrogen atoms on the ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted triazole derivatives.

Scientific Research Applications

N-(4-methyl-1,2,4-triazol-3-yl)cycloheptanecarboxamide has several scientific research applications:

Medicinal Chemistry: It is investigated for its potential as an antimicrobial, antifungal, and anticancer agent.

Agriculture: The compound is studied for its use as a pesticide or herbicide due to its ability to inhibit specific enzymes in pests.

Materials Science: It is explored for its use in the development of new materials with unique properties, such as high thermal stability and resistance to degradation

Mechanism of Action

The mechanism of action of N-(4-methyl-1,2,4-triazol-3-yl)cycloheptanecarboxamide involves its interaction with specific molecular targets. In medicinal applications, it may inhibit enzymes or receptors critical for the survival of pathogens or cancer cells. The triazole ring can form hydrogen bonds and hydrophobic interactions with the active sites of these targets, leading to their inhibition .

Comparison with Similar Compounds

Similar Compounds

Fluconazole: An antifungal agent with a triazole ring.

Voriconazole: Another antifungal agent with a similar structure.

Rufinamide: An anticonvulsant drug containing a triazole ring

Uniqueness

N-(4-methyl-1,2,4-triazol-3-yl)cycloheptanecarboxamide is unique due to its specific substitution pattern and the presence of a cycloheptane ring.